Cas no 41888-21-5 (2-Oxopiperidine-3-carboxylic acid)

• Product Name: 2-Oxopiperidine-3-carboxylic acid
• CAS No: 41888-21-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD08061931
• CID: 1027219
• PubChem ID: 12388269
• Update Time: 2025-05-24

2-Oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxopiperidine-3-carboxylic acid
• 2-OXO-3-PIPERIDINECARBOXYLIC ACID
• 2-Oxo-piperidin-3-carbonsaeure
• 2-Oxopiperidine-3-carboxylate
• 2-Oxo-piperidine-3-carboxylic acid
• 2-oxopiperidine-3-carboxylic acid(SALTDATA: FREE)
• 2-piperidone-3-carboxylic acid
• 3-Carboxy-2-piperidone
• 3-Piperidinecarboxylic acid, 2-oxo-
• Ambcb4006056
• ANW-71850
• CTK1D3577
• potassium 2-oxopiperidine-3-carboxylate
• SureCN55591
• DB-330520
• 41888-21-5
• EN300-82616
• oxopiperidine-3-carboxylic acid
• 2-Oxo-3-piperidinecarboxylic acid, AldrichCPR
• AKOS005264513
• SCHEMBL55591
• (3S)-2-oxopiperidine-3-carboxylic acid
• SY065999
• SB13904
• DTXSID70495888
• (3R)-2-oxopiperidine-3-carboxylic acid
• 2-Oxopiperidine-3-carboxylicacid
• SB13903
• 1644251-80-8
• LS-05016
• E76075
• CS-0186681
• SB12810
• MFCD08061931
• 1448544-64-6
• ALBB-016156

• MDL： MFCD08061931
• Inchi： 1S/C6H9NO3/c8-5-4(6(9)10)2-1-3-7-5/h4H,1-3H2,(H,7,8)(H,9,10)
• InChI Key： HQSIETYOWKHBCH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCCN1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

2-Oxopiperidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Oxopiperidine-3-carboxylic acid

2-Oxopiperidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-Oxopiperidine-3-Carboxylic Acid (CAS No. 41888-21-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, also referred to as piperidone carboxylic acid, has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with 2-Oxopiperidine-3-Carboxylic Acid.

2-Oxopiperidine-3-Carboxylic Acid is a six-membered ring structure containing one oxygen atom in the form of a ketone group at position 2 and a carboxylic acid group at position 3. This arrangement imparts the molecule with both acidic and conjugated properties, making it versatile for various chemical reactions. The compound's structure is reminiscent of natural amino acids but with a distinct cyclic ketone functionality, which has been exploited in numerous synthetic pathways.

Recent studies have highlighted the potential of 2-Oxopiperidine-3-Carboxylic Acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of peptide mimetics and enzyme inhibitors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain proteases, opening new avenues for anti-inflammatory and antiviral therapies.

The synthesis of 2-Oxopiperidine-3-Carboxylic Acid has been optimized through various methodologies. Traditional approaches involve cyclization reactions of amino acids or related precursors under specific conditions. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and enzymatic catalysis, which enhance yield and purity. These methods not only streamline production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of biological activity, 2-Oxopiperidine-3-Carboxylic Acid has shown promise in modulating cellular signaling pathways. A 2023 study conducted by researchers at the University of California revealed that this compound interacts with G-protein coupled receptors (GPCRs), potentially influencing neurotransmitter release and cellular communication. Such findings underscore its potential in neurodegenerative disease research and drug development.

Moreover, 2-Oxopiperidine-3-Carboxylic Acid has been investigated for its role in material science applications. Its ability to form stable amide bonds makes it an ideal candidate for constructing polymeric materials with tailored mechanical properties. Recent research has explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The structural versatility of CAS No. 41888-21-5 extends to its ability to participate in various chemical transformations. For example, it can undergo alkylation, acylation, and coupling reactions to generate complex molecular architectures. These transformations are pivotal in organic synthesis, enabling the creation of novel compounds with enhanced bioavailability and efficacy.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing 2-Oxopiperidine-3-Carboxylic Acid's molecular structure and purity. These tools provide critical insights into its stereochemistry and reactivity, which are essential for optimizing synthetic protocols and understanding biological interactions.

In conclusion, 2-Oxopiperidine-3-Carboxylic Acid (CAS No. 41888-21-5) stands as a pivotal molecule in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset across diverse scientific disciplines. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.